Cas no 1807075-43-9 (3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride
• CAS No: 1807075-43-9
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871163
• Update Time: 2025-07-19

3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-3-4(11)2(15(8,13)14)1-12-5(3)6(9)10/h1,6H
• InChI Key： LLBHUJICCJIZJL-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride

Professional Introduction to 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride (CAS No. 1807075-43-9)

3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride, identified by the chemical formula CAS No. 1807075-43-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its unique structural features that include a chloro group, a difluoromethyl substituent, and an iodine atom at specific positions on the pyridine ring. These structural attributes make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The 3-chloro and 4-iodopyridine moieties in this compound are particularly noteworthy, as they provide reactive sites for further functionalization. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the resulting derivatives, which is a critical factor in drug design. Additionally, the sulfonyl chloride functionality serves as a powerful electrophile, facilitating nucleophilic substitution reactions that are essential for constructing complex molecular architectures.

In recent years, this compound has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its utility in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The iodopyridine moiety allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at the 4-position of the pyridine ring. Such modifications have led to the discovery of several lead compounds with promising pharmacological activity.

Moreover, the sulfonyl chloride group can be selectively converted into sulfonamides or sulfonates through reaction with amines or alcohols, respectively. This reactivity has been leveraged in creating a diverse array of derivatives with tailored biological properties. For example, sulfonamides derived from this compound have shown efficacy as antimicrobial agents and anti-inflammatory drugs. The difluoromethyl group further contributes to the pharmacokinetic profile of these derivatives by improving their binding affinity to biological targets and reducing susceptibility to metabolic degradation.

Recent advancements in synthetic methodologies have expanded the utility of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride. Transition-metal-catalyzed C-H activation techniques have enabled direct functionalization at less reactive positions within the pyridine ring, opening up new avenues for molecular diversification. Additionally, photoredox catalysis has been employed to introduce functional groups through controlled oxidative or reductive processes, enhancing synthetic efficiency and yield.

The pharmaceutical industry has been particularly interested in this compound due to its role as a key intermediate in producing next-generation therapeutics. By leveraging its unique structural features, chemists have been able to develop novel compounds with improved efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential as antiviral agents, targeting enzymes essential for viral replication. The ability to modify multiple functional groups on the pyridine core allows for fine-tuning of pharmacological properties, making it an invaluable tool in drug discovery.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits derived from 3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride. Molecular docking studies have revealed promising interactions between its derivatives and biological targets such as kinases and proteases. These computational approaches have significantly accelerated the drug discovery process by predicting binding affinities and optimizing molecular structures before experimental validation.

The synthetic versatility of this compound has also made it attractive for material science applications beyond pharmaceuticals. Researchers have explored its use in developing advanced polymers and coatings with unique electronic properties. The incorporation of heterocyclic moieties into polymer backbones can enhance thermal stability and mechanical strength while maintaining flexibility and processability.

In conclusion,3-Chloro-2-(difluoromethyl)-4-iodopyridine-5-sulfonyl chloride (CAS No. 1807075-43-9) represents a cornerstone molecule in modern chemical synthesis and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for designing novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow even further.